21-Dehydro Clocortolone
21-Dehydro Clocortolone
Brand Name:
Vulcanchem
CAS No.:
61744-29-4
VCID:
VC0143879
InChI:
InChI=1S/C22H26ClFO4/c1-11-6-13-14-8-16(24)15-7-12(26)4-5-21(15,3)22(14,23)18(28)9-20(13,2)19(11)17(27)10-25/h4-5,7,10-11,13-14,16,18-19,28H,6,8-9H2,1-3H3/t11-,13+,14+,16+,18+,19-,20+,21+,22+/m1/s1
SMILES:
CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)C=O)C)O)Cl)C)F
Molecular Formula:
C₂₂H₂₆ClFO₄
Molecular Weight:
408.89
21-Dehydro Clocortolone
CAS No.: 61744-29-4
Cat. No.: VC0143879
Molecular Formula: C₂₂H₂₆ClFO₄
Molecular Weight: 408.89
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 61744-29-4 |
|---|---|
| Molecular Formula | C₂₂H₂₆ClFO₄ |
| Molecular Weight | 408.89 |
| IUPAC Name | 2-[(6S,8S,9R,10S,11S,13S,14S,16R,17S)-9-chloro-6-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoacetaldehyde |
| Standard InChI | InChI=1S/C22H26ClFO4/c1-11-6-13-14-8-16(24)15-7-12(26)4-5-21(15,3)22(14,23)18(28)9-20(13,2)19(11)17(27)10-25/h4-5,7,10-11,13-14,16,18-19,28H,6,8-9H2,1-3H3/t11-,13+,14+,16+,18+,19-,20+,21+,22+/m1/s1 |
| SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)C=O)C)O)Cl)C)F |
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